Cas no 2097995-11-2 (2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one
• CAS No: 2097995-11-2
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 5727024
• PubChem ID: 121201603
• Update Time: 2025-06-09

2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-5313
• 2-chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one
• AKOS026709727
• 2-chloro-1-[4-(2-methoxyethyl)piperidin-1-yl]butan-1-one
• 2097995-11-2
• starbld0010422
• 1-Butanone, 2-chloro-1-[4-(2-methoxyethyl)-1-piperidinyl]-
• 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one

• Inchi： 1S/C12H22ClNO2/c1-3-11(13)12(15)14-7-4-10(5-8-14)6-9-16-2/h10-11H,3-9H2,1-2H3
• InChI Key： JGCLGJBJHQGULC-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCC(CCOC)CC1)=O

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±17.0 °C(Predicted)
• pka: -1.04±0.40(Predicted)

Additional information on 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one

Introduction to 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2097995-11-2)

2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile reactivity. This compound, identified by the CAS number 2097995-11-2, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of both chloro and piperidine moieties in its structure underscores its utility as a key intermediate in medicinal chemistry, facilitating the development of novel therapeutic agents.

The molecular framework of 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one consists of a butanone backbone substituted with a chloro group at the second carbon and a piperidine ring linked through an N-methoxyethyl chain. This configuration imparts unique electronic and steric properties, making it a valuable building block for drug discovery. The chloro group, in particular, serves as a reactive handle for further functionalization, enabling the construction of more intricate scaffolds.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems, with 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one emerging as a promising candidate. Research has demonstrated its potential role in the synthesis of compounds that interact with central nervous system receptors. Specifically, derivatives of this molecule have been explored for their interactions with serotonin and dopamine receptors, which are implicated in various neurological disorders.

The piperidine moiety in 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one contributes to its pharmacological profile by enhancing lipophilicity and metabolic stability. These properties are critical for achieving optimal bioavailability and prolonged half-life in therapeutic applications. Additionally, the N-methoxyethyl group introduces a hydrophilic element, which can influence solubility and distribution within biological systems. This balance between lipophilic and hydrophilic characteristics makes the compound an attractive scaffold for further derivatization.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one. Molecular modeling studies have revealed that modifications at the chloro and piperidine positions can significantly alter binding affinities to target receptors. For instance, computational screening has identified analogs with enhanced selectivity for serotonin 5-HT2A receptors, which are relevant in treating conditions such as depression and anxiety.

The synthesis of 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one involves multi-step organic transformations, including nucleophilic substitution reactions and ring formations. The chlorination step is particularly critical, as it introduces the reactive site necessary for subsequent functionalizations. Advanced synthetic methodologies have been employed to optimize yields and minimize side reactions, ensuring high purity for pharmaceutical applications.

From a regulatory perspective, 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one is subject to standard guidelines governing chemical substances used in drug development. Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and safety in its production. Furthermore, rigorous quality control measures are implemented to verify purity and absence of impurities, which could affect efficacy or safety profiles.

The pharmaceutical industry continues to explore novel applications for 2-Chloro-1-(4-(2-methoxyethyl)piperidin-1-yl)butan-1-one, particularly in the context of central nervous system disorders. Preclinical studies have shown promising results with derivatives targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune pharmacological properties through structural modifications offers hope for developing more effective treatments.

In conclusion, 2-Chloro- 1-( 4-( 2- methoxy ethyl ) piperidin- 1- yl) butan- 1- one(CAS No. 2097995< strong>-11 strong>< strong>- strong>< strong> 2) strong>) remains a cornerstone compound in medicinal chemistry due to its structural versatility and pharmacological potential. Ongoing research continues to uncover new opportunities for its application, reinforcing its importance in the development of next-generation therapeutics.